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Compound of Interest

Compound Name: C.I. Acid red 106

Cat. No.: B1200254 Get Quote

Essential Safety and Handling Guide for C.I. Acid
Red 106
This guide provides crucial safety and logistical information for handling C.I. Acid Red 106 in a

laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for C.I. Acid Red
106 (CAS No. 6844-74-2), the following procedures are based on best practices for handling

similar acid dyes.[1] Researchers, scientists, and drug development professionals should

adhere to these guidelines to ensure a safe working environment.

Operational Plan: Safe Handling Procedures
The primary hazards associated with acid dyes like C.I. Acid Red 106 are inhalation of

airborne particles and direct contact with skin and eyes.[1] A comprehensive personal

protective equipment (PPE) strategy is essential to minimize exposure, especially when

handling the dye in its powdered form.

1. Engineering Controls:

Always handle C.I. Acid Red 106 in a well-ventilated area.

Use a chemical fume hood or a designated area with local exhaust ventilation, particularly

when weighing or preparing solutions from the powdered dye, to minimize dust inhalation.
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2. Personal Protective Equipment (PPE): A detailed breakdown of recommended PPE is

provided below.

PPE Category Specification Rationale

Respiratory Protection

A NIOSH-approved particulate

respirator (e.g., N95) is

essential when handling the

powdered form.[1][2][3]

To prevent inhalation of fine

dust particles which can cause

respiratory irritation.[2][3]

Eye and Face Protection

Chemical safety goggles are

mandatory.[1][2] A face shield

should be worn in addition to

goggles when there is a risk of

splashing.[1][3]

To protect eyes from dust

particles and potential

splashes of dye solutions.[1]

Hand Protection

Chemically resistant gloves,

such as nitrile or butyl rubber,

must be worn.[1][3] Inspect

gloves for any tears or

punctures before use.

To prevent direct skin contact

which can lead to irritation or

staining.[2][4]

Body Protection

A lab coat or a chemical-

resistant apron should be worn

over personal clothing.[1]

To protect clothing and prevent

skin exposure from spills and

splashes.[1]

Footwear
Closed-toe shoes are required

in the laboratory.

To protect feet from potential

spills.

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling the dye, before eating, drinking,

or smoking, and at the end of the workday.[5][6]

Do not eat, drink, or smoke in areas where C.I. Acid Red 106 is handled.[6]

Contaminated work clothing should not be allowed out of the workplace and should be

washed separately.
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Disposal Plan: Managing C.I. Acid Red 106 Waste
Proper disposal of C.I. Acid Red 106 and its containers is critical to prevent environmental

contamination.

1. Waste Collection:

Collect all waste material, including excess dye, contaminated absorbents, and used PPE, in

a clearly labeled, sealed container.

For spills, use an absorbent, non-combustible material like sand or earth to clean up.[7]

Avoid generating dust during cleanup.[8]

2. Waste Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[8]

Do not discharge the dye or its solutions into sewers or waterways.[8]

Contact your institution's Environmental Health & Safety (EH&S) department for specific

guidance on chemical waste disposal.[9]

Quantitative Safety Data
The following table summarizes key safety parameters based on general knowledge of acid

dyes. Specific quantitative data for C.I. Acid Red 106 is limited.
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Parameter Value/Recommendation

Exposure Limits (General)

Until specific data is available, follow general

guidelines for nuisance dust, such as OSHA's

Permissible Exposure Limit (PEL) of 15 mg/m³

(total dust) and 5 mg/m³ (respirable fraction).[1]

pH of Solution

Acid dyes are typically applied in acidic

solutions. The pH of the dye bath should be

monitored as it is critical for the application

process.[1]

Incompatibility Strong oxidizing agents.[1][10]

First Aid - Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1][5]

First Aid - Skin Contact

Wash the affected area immediately with soap

and plenty of water.[4][5] Remove contaminated

clothing.[1]

First Aid - Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[1] Seek medical attention.

[1]

First Aid - Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[1][5]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural workflow for safely handling C.I. Acid Red 106.
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Caption: Workflow for the safe handling of C.I. Acid Red 106 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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